Cas no 53405-10-0 (1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide)

• Product Name: 1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
• CAS No: 53405-10-0
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 1582609
• PubChem ID: 11076886
• Update Time: 2025-04-21

1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Azoniabicyclo[2.2.2]octane, 1-(phenylmethyl)-, bromide
• 1-benzyl-1-azoniabicyclo[2.2.2]octane,bromide
• benzylquinuclidiniumbromide
• 53405-10-0
• SCHEMBL6889492
• DTXSID50454413
• AKOS000425086

• Inchi： 1S/C14H20N.BrH/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15;/h1-5,13H,6-12H2;1H/q+1;/p-1
• InChI Key： LMHLTCQNQDSATH-UHFFFAOYSA-M
• SMILES： [Br-].[N+]12(CC3C=CC=CC=3)CCC(CC1)CC2

Computed Properties

• Exact Mass: 260.9214
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0